6-Bromo-2,2-dimethylthiochroman-4-one

• Molecular Formula: C11H11BrOS
• Molecular Weight: 271.18 g/mol
• IUPAC Name: 6-bromo-2,2-dimethyl-3H-thiochromen-4-one
• InChI: InChI=1S/C11H11BrOS/c1-11(2)6-9(13)8-5-7(12)3-4-10(8)14-11/h3-5H,6H2,1-2H3
• InChI Key: KVPMXEMODNMSMM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C2=C(S1)C=CC(=C2)Br)C

Description

6-Bromo-2,2-dimethylthiochroman-4-one is a sulfur-containing heterocyclic compound characterized by a thiochromanone backbone (a benzothiopyran-4-one structure) with a bromine atom at the 6-position and two methyl groups at the 2-position. Thiochromanones, in general, are studied for their antioxidant and anti-inflammatory properties, with halogenation often improving pharmacological profiles .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 6-Bromo-2,2-dimethylthiochroman-4-one with structurally or functionally related brominated chromanones, thiochromanones, and derivatives. Key differences in substituents, molecular properties, and biological activities are highlighted.

Table 1: Comparative Analysis of Brominated Chromanones and Thiochromanones

Compound Name	Molecular Formula	Molecular Weight	Substituents	Key Properties/Activities	References
6-Bromo-2,2-dimethylthiochroman-4-one	C₁₁H₁₁BrOS*	267.17*	Br (C6), 2,2-dimethyl (C2)	Hypothesized: Antioxidant, anti-inflammatory (inferred from thiochromanone analogs)
6-Bromo-2,2-dimethylchroman-4-one	C₁₁H₁₁BrO₂	255.11	Br (C6), 2,2-dimethyl (C2)	Higher lipophilicity (oxygen analog); no reported bioactivity
6-Bromo-2,3-dihydro-4H-thiochromen-4-one	C₉H₇BrOS	243.12	Br (C6), thiochromanone core	Antioxidant, anti-inflammatory
7-Bromo-6-fluorochroman-4-one	C₉H₆BrFO₂	253.05	Br (C7), F (C6)	Enhanced electronic effects due to fluorine; potential enzyme inhibition
8-Bromo-6-chloro-2-propylchroman-4-one	C₁₂H₁₂BrClO₂	307.58	Br (C8), Cl (C6), propyl (C2)	Sirtuin 2 inhibition; bulky substituents reduce solubility
6-Bromoaplysinopsin	C₁₄H₁₀BrN₃O	332.15	Br (C6), alkaloid structure	High 5-HT2C receptor affinity (Ki = 0.3 µM)

Note: Molecular formula and weight for 6-Bromo-2,2-dimethylthiochroman-4-one are inferred based on structural analogs.

Key Findings:

Substituent Position and Bioactivity: Bromine at the 6-position (as in 6-bromoaplysinopsin) correlates with high serotonin receptor binding (Ki = 0.3 µM for 5-HT2C) . This suggests that bromine placement in aromatic systems enhances receptor interactions.

Steric and Electronic Effects: The 2,2-dimethyl groups in 6-Bromo-2,2-dimethylchroman-4-one increase steric hindrance compared to non-methylated analogs, likely reducing enzymatic degradation but also limiting solubility . Propyl substituents (8-bromo-6-chloro-2-propylchroman-4-one) further enhance steric bulk, which may explain its role in sirtuin 2 inhibition .

Thiochromanone vs. Chromanone: Sulfur in the thiochromanone core (vs. For example, 6-bromo-2,3-dihydro-4H-thiochromen-4-one exhibits notable antioxidant properties .

Halogen Synergy :

• Compounds with multiple halogens (e.g., 8-bromo-6-chloro-2-propylchroman-4-one) show synergistic effects in target binding, though chlorine may reduce potency compared to bromine .